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Compound of Interest

Compound Name: Ifenprodil

Cat. No.: B1662929

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of Ifenprodil, a noncompetitive NMDA receptor antagonist. Adherence to these
procedures is critical for minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Ifenprodil presents several hazards that necessitate the use of appropriate personal protective
equipment. The compound is harmful if swallowed, comes into contact with skin, or is inhaled.
[1][2] It is also known to cause skin and serious eye irritation and may lead to respiratory
irritation.[1][2] Therefore, a comprehensive PPE strategy is essential.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

To prevent skin contact and
absorption.[2][3]

Eye/Face Protection

Safety glasses with side-
shields or chemical safety
goggles. A face shield may be
required for splash-prone

activities.

To protect against eye irritation

from dust or splashes.[2][3][4]

Skin and Body Protection

A lab coat or protective suit is
necessary. For tasks with a
higher risk of exposure, a long-
sleeved, disposable gown with
tight-fitting cuffs that closes in
the back is recommended.

To prevent skin contact and
contamination of personal
clothing.[2][3][5]

Respiratory Protection

In cases of brief exposure or
low pollution, a respiratory filter
device should be used. For
more intensive or prolonged
exposure, or when engineering
controls are insufficient, a full-

face respirator is advised.

To prevent respiratory tract

irritation from dust or aerosols.

[1](21[4]

Operational and Disposal Plans

Proper handling, storage, and disposal procedures are critical for maintaining a safe laboratory

environment and ensuring the integrity of the compound.

Handling Procedures:

« Ventilation: Always handle Ifenprodil in a well-ventilated area, preferably within a chemical

fume hood to minimize inhalation exposure.[2][6]

¢ Avoid Dust Formation: Take care to avoid the formation of dust and aerosols during handling.

[2]3]
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» Hygiene Practices: Do not eat, drink, or smoke in areas where Ifenprodil is handled. Wash
hands thoroughly after handling the compound.[2][3]

» Spill Management: In the event of a spill, evacuate personnel to a safe area. Use appropriate
PPE and absorb the spill with an inert material like diatomite. Decontaminate the surface by
scrubbing with alcohol and dispose of the contaminated material in accordance with local
regulations.[2][6]

Storage:
o Container: Keep the container tightly sealed to prevent contamination and exposure.[1][2]

» Conditions: Store in a cool, well-ventilated area, away from direct sunlight and sources of
ignition.[2][6]

o Temperature: For long-term storage of the powder, a temperature of -20°C is recommended.
[6] Ifenprodil is stable for at least four years when stored at -20°C.[7]

Disposal:

o Regulatory Compliance: Dispose of Ifenprodil and its containers in accordance with all
applicable local, state, and federal regulations.[2][3]

e General Guidance: For disposal of small quantities, the following steps can be taken if
permitted by local regulations:

o

Remove the drug from its original container.

[¢]

Mix the medicine with an undesirable substance such as used coffee grounds or cat litter.
Do not crush tablets or capsules.

[¢]

Place the mixture in a sealed plastic bag.

[¢]

Dispose of the sealed bag in the household trash.[8]

Experimental Workflow for Handling Ifenprodil
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The following diagram outlines the logical workflow for safely handling Ifenprodil from receipt

to disposal.

Preparation

Review Safety Data Sheet (SDS)

'

Don Appropriate PPE:
- Gloves
- Gown/Lab Coat
- Eye Protection
- Respirator (if needed)

Hangling

Work in a Ventilated Area
(e.g., Fume Hood)

'

Weigh and Prepare Solutions

Experimentation

Conduct Experiment

Post-Exgeriment

Decontaminate Work Surfaces

'

Properly Store or Dispose of Ifenprodil

'

Doff and Dispose of PPE

'

Wash Hands Thoroughly
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Caption: Workflow for Safe Handling of Ifenprodil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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